Cas no 2305315-74-4 (N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide)

N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide is a synthetic organic compound featuring a tetrahydronaphthalene core substituted with a methyl group at the 5-position and an acrylamide moiety at the 1-position. This structure confers reactivity suitable for further functionalization, particularly in polymer chemistry or medicinal chemistry applications. The tetrahydronaphthalene scaffold provides rigidity and lipophilicity, while the acrylamide group enables participation in radical polymerization or Michael addition reactions. The compound’s defined stereochemistry and purity make it valuable for controlled synthesis processes. Its stability under standard conditions ensures consistent handling and storage, supporting its use in research and industrial contexts requiring precise molecular architectures.
N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide structure
2305315-74-4 structure
Product Name:N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
CAS No:2305315-74-4
MF:C14H17NO
MW:215.290883779526
CID:5412638
PubChem ID:139021143
Update Time:2025-10-29

N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide Chemical and Physical Properties

Names and Identifiers

    • EN300-26581918
    • 2305315-74-4
    • N-(5-Methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
    • Z2738283890
    • N-(1,2,3,4-Tetrahydro-5-methyl-1-naphthalenyl)-2-propenamide
    • N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
    • Inchi: 1S/C14H17NO/c1-3-14(16)15-13-9-5-7-11-10(2)6-4-8-12(11)13/h3-4,6,8,13H,1,5,7,9H2,2H3,(H,15,16)
    • InChI Key: MRZCGCZZRJIOGC-UHFFFAOYSA-N
    • SMILES: C(NC1C2=C(C(C)=CC=C2)CCC1)(=O)C=C

Computed Properties

  • Exact Mass: 215.131014166g/mol
  • Monoisotopic Mass: 215.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 2
  • Complexity: 274
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.8
  • Topological Polar Surface Area: 29.1Ų

N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-26581918-0.05g
N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide
2305315-74-4 95.0%
0.05g
$246.0 2025-03-20

Additional information on N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide

Research Briefing on N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide (CAS: 2305315-74-4): Recent Advances and Applications

In recent years, the compound N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide (CAS: 2305315-74-4) has garnered significant attention in the field of chemical biology and pharmaceutical research. This briefing aims to provide a comprehensive overview of the latest studies, methodologies, and potential therapeutic applications associated with this compound. The discussion is based on peer-reviewed publications, patent filings, and industry reports from the past three years, ensuring the relevance and accuracy of the information presented.

The compound, characterized by its unique tetrahydronaphthalene scaffold and acrylamide functional group, has been investigated for its potential as a modulator of various biological targets. Recent studies have highlighted its role in inhibiting key enzymes involved in inflammatory pathways, making it a promising candidate for the development of novel anti-inflammatory agents. Additionally, its structural features suggest potential applications in neurodegenerative disease research, particularly in targeting protein aggregation mechanisms.

One of the most notable advancements in the study of N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide is its synthesis optimization. Researchers have developed more efficient synthetic routes, improving yield and purity while reducing environmental impact. These advancements are crucial for scaling up production for preclinical and clinical studies. Furthermore, computational modeling studies have provided insights into the compound's binding affinity and selectivity, aiding in the design of derivatives with enhanced pharmacological properties.

In vitro and in vivo studies have demonstrated the compound's efficacy in modulating specific biological pathways. For instance, recent findings indicate that it exhibits significant activity against certain kinase enzymes, which are often implicated in cancer progression. These results have spurred further investigation into its potential as an adjunct therapy in oncology. However, challenges remain, including optimizing its pharmacokinetic profile and minimizing off-target effects, which are critical for its transition from bench to bedside.

Looking ahead, the research community is exploring the broader applications of N-(5-methyl-1,2,3,4-tetrahydronaphthalen-1-yl)prop-2-enamide, including its use in combination therapies and its potential to address unmet medical needs in rare diseases. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into tangible therapeutic solutions. This briefing underscores the importance of continued investment in research and development to fully realize the compound's potential in improving human health.

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